N-benzyl-2-(3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl)-N-(pyridin-2-yl)acetamide

• IUPAC Name: N-benzyl-2-[3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl]-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C25H26N4O4/c1-32-20-11-12-22(33-2)21(16-20)28-15-14-27(25(28)31)18-24(30)29(23-10-6-7-13-26-23)17-19-8-4-3-5-9-19/h3-13,16H,14-15,17-18H2,1-2H3
• InChI Key: OFFGMHXDAJIDLM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2CCN(C2=O)CC(=O)N(CC3=CC=CC=C3)C4=CC=CC=N4
• Molecular Formula: C25H26N4O4
• Molecular Weight: 446.5 g/mol

Description

N-benzyl-2-(3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl)-N-(pyridin-2-yl)acetamide is a useful research compound. Its molecular formula is C25H26N4O4 and its molecular weight is 446.507. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One application of related compounds involves the synthesis and evaluation of derivatives as corrosion inhibitors. For instance, 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives have been synthesized and characterized, showing promising corrosion prevention efficiencies in both acidic and oil medium conditions (Yıldırım & Cetin, 2008).

Catalytic Applications

Compounds with similar structural features have been developed as ligands for copper-catalyzed cross-coupling reactions, enhancing the formation of vinyl C-N and C-O bonds. This has highlighted the efficiency and versatility of certain ligands in facilitating these reactions under mild conditions, which could be relevant to the synthesis or modification of the given compound (Kabir et al., 2010).

Antimicrobial Activity

Derivatives based on similar structures have shown antimicrobial activities, indicating potential for the development of new antimicrobial agents. For example, new thiazole and pyrazole derivatives have been synthesized, some exhibiting promising antimicrobial activities, which may guide the exploration of the given compound in related applications (Gouda et al., 2010).

Photovoltaic and NLO Properties

Investigations into the electronic and photochemical properties of related compounds have demonstrated their potential use as photosensitizers in dye-sensitized solar cells (DSSCs) and for non-linear optical (NLO) applications. Such studies offer insights into the light harvesting efficiency and electron injection capabilities, which could be relevant for exploring the optical and electronic applications of the compound (Mary et al., 2020).